Cas no 2287-29-8 (p-Cresol, a,a'-(trimethylenediimino)di-, dihydrochloride (8CI))

p-Cresol, a,a'-(trimethylenediimino)di-, dihydrochloride (8CI) structure
2287-29-8 structure
Product Name:p-Cresol, a,a'-(trimethylenediimino)di-, dihydrochloride (8CI)
CAS No:2287-29-8
MF:C17H23ClN2O2
MW:322.829723596573
CID:280117
PubChem ID:54606016
Update Time:2025-04-19

p-Cresol, a,a'-(trimethylenediimino)di-, dihydrochloride (8CI) Chemical and Physical Properties

Names and Identifiers

    • p-Cresol, a,a'-(trimethylenediimino)di-, dihydrochloride (8CI)
    • 4-[[3-[(4-hydroxyphenyl)methylamino]propylamino]methyl]phenol,hydrochloride
    • NSC79089
    • NSC-79089
    • 2287-29-8
    • DTXSID20714197
    • 4,4'-[Propane-1,3-diylbis(azanediylmethylene)]diphenol--hydrogen chloride (1/1)
    • Inchi: 1S/C17H22N2O2.ClH/c20-16-6-2-14(3-7-16)12-18-10-1-11-19-13-15-4-8-17(21)9-5-15;/h2-9,18-21H,1,10-13H2;1H
    • InChI Key: PBFXSXMPKCOCGU-UHFFFAOYSA-N
    • SMILES: Cl.OC1C=CC(=CC=1)CNCCCNCC1C=CC(=CC=1)O

Computed Properties

  • Exact Mass: 286.16826
  • Monoisotopic Mass: 322.1448057g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 8
  • Complexity: 234
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.5Ų

Experimental Properties

  • PSA: 64.52
  • LogP: 3.95110
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